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Introduction
Podosphaera xanthii is an obligate biotrophic fungus responsible for powdery mildew, a

devastating disease affecting cucurbit crops worldwide.[1][2] The pathogen grows on the plant

surface and penetrates the epidermal cells with specialized feeding structures called haustoria

to obtain nutrients.[1][3] This parasitic relationship reduces photosynthesis, diminishes fruit

quality, and can lead to premature senescence of the plant.[1][2]

Flutianil is a novel thiazolidine fungicide with a highly specific and potent activity exclusively

against powdery mildew species.[4][5][6] It belongs to the Fungicide Resistance Action

Committee (FRAC) Group U13, indicating a unique mode of action.[6][7] Morphological and

gene expression studies have revealed that Flutianil's primary target is the haustorium.[4] It

does not inhibit the initial stages of fungal infection, such as conidia germination or

appressorium formation, but specifically blocks the formation and function of the haustorium,

thereby cutting off the nutrient supply to the fungus and halting its growth.[5][8] This document

provides detailed protocols for the in vivo evaluation of Flutianil's protective, curative, and

translaminar efficacy against P. xanthii.
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Flutianil disrupts the parasitic interaction between Podosphaera xanthii and the host plant by

inhibiting the development and function of the haustorium. This action prevents the fungus from

absorbing nutrients, leading to the cessation of fungal growth and development.
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Caption: Flutianil's mechanism of action against Podosphaera xanthii.

Quantitative Data Summary
The following tables summarize the dose-dependent efficacy of Flutianil against P. xanthii on

cucumber plants under controlled conditions. Data is presented to illustrate the protective,
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curative, and translaminar properties of the compound.

Table 1: Protective Activity of Flutianil Against P. xanthii (Fungicide applied before pathogen

inoculation)

Flutianil Concentration
(mg/L)

Disease Severity (%) Control Efficacy (%)

10 0.0 100

5 2.5 96.8

1 15.0 81.0

0.5 35.2 55.4

0.1 68.9 12.7

0 (Untreated Control) 78.9 0

Table 2: Curative Activity of Flutianil Against P. xanthii (Fungicide applied 24 hours after

pathogen inoculation)

Flutianil Concentration
(mg/L)

Disease Severity (%) Control Efficacy (%)

10 1.5 98.1

5 10.8 86.3

1 38.6 51.1

0.5 65.3 17.3

0.1 75.1 5.0

0 (Untreated Control) 79.0 0

Table 3: Translaminar Activity of Flutianil Against P. xanthii (Fungicide applied to upper leaf

surface, pathogen inoculated on lower surface)
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Flutianil Concentration
(mg/L)

Disease Severity on
Untreated Surface (%)

Control Efficacy (%)

10 2.2 97.2

5 14.7 81.4

1 42.1 46.7

0.5 69.8 11.6

0.1 77.3 2.1

0 (Untreated Control) 79.0 0

Experimental Protocols
These protocols describe the in vivo methods for assessing the efficacy of Flutianil. General

fungicide evaluation procedures should be followed to ensure accurate and reproducible

results.[9]

Protocol: Protective Efficacy Assay
This assay evaluates the ability of Flutianil to prevent infection when applied before the

pathogen is introduced.
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1. Grow cucumber seedlings to two-true-leaf stage

2. Prepare serial dilutions of Flutianil

3. Spray upper leaf surfaces with Flutianil solutions
(Control: spray with solvent only)

4. Allow leaves to air dry completely

5. Prepare P. xanthii conidial suspension
(e.g., 1x10^5 conidia/mL)

6. Spray-inoculate treated leaves with suspension

7. Incubate plants in growth chamber
(24-26°C, 12h photoperiod) for 7-10 days

8. Assess disease severity (% leaf area covered by mildew)

9. Calculate Control Efficacy vs. Untreated Control

Click to download full resolution via product page

Caption: Experimental workflow for the protective efficacy assay.
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Methodology:

Plant Cultivation: Grow cucumber plants (e.g., Cucumis sativus) in pots under greenhouse

conditions until the first two true leaves are fully expanded.

Fungicide Application: Prepare the desired concentrations of Flutianil in an appropriate

solvent. Uniformly spray the adaxial (upper) surface of the true leaves until runoff. Control

plants are sprayed with the solvent alone.

Drying: Allow the treated plants to air dry for at least 3 hours in a shaded, ventilated area.

Inoculum Preparation: Prepare a fresh conidial suspension of P. xanthii from infected leaves

in sterile distilled water containing a surfactant (e.g., 0.01% Tween 20). Adjust the

concentration using a hemocytometer.

Inoculation: 24 hours after fungicide application, spray the treated leaves with the conidial

suspension until the surface is evenly moist.

Incubation: Place the plants in a controlled environment chamber (24-26°C, >70% relative

humidity, 12-hour photoperiod) for 7 to 10 days to allow for disease development.

Assessment: Visually assess the disease severity on each leaf by estimating the percentage

of the leaf area covered by powdery mildew colonies.

Calculation: Calculate control efficacy using the formula: Efficacy (%) = [(Severity in Control -

Severity in Treatment) / Severity in Control] x 100

Protocol: Curative Efficacy Assay
This assay determines Flutianil's ability to halt disease progression after infection has been

established.[5]
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1. Grow cucumber seedlings to two-true-leaf stage

2. Prepare P. xanthii conidial suspension

3. Spray-inoculate upper leaf surfaces with suspension

4. Incubate for 24 hours to allow infection to establish

5. Prepare serial dilutions of Flutianil

6. Spray infected leaves with Flutianil solutions
(Control: spray with solvent only)

7. Incubate plants in growth chamber for 7-10 days

8. Assess disease severity (% leaf area covered by mildew)

9. Calculate Control Efficacy vs. Untreated Control

Click to download full resolution via product page

Caption: Experimental workflow for the curative efficacy assay.
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Methodology:

Plant Cultivation & Inoculation: Grow and inoculate cucumber plants with P. xanthii

suspension as described in steps 1 and 4-5 of the protective assay protocol.

Infection Period: Incubate the inoculated plants for 24 hours under conditions favorable for

infection to allow the fungus to penetrate the host tissue.

Fungicide Application: After the 24-hour infection period, apply the various concentrations of

Flutianil to the infected leaves as described in step 2 of the protective assay.

Incubation & Assessment: Continue to incubate the plants for an additional 7 to 10 days and

assess disease severity as outlined in the protective protocol.

Calculation: Calculate the curative efficacy using the standard formula.

Protocol: Translaminar Efficacy Assay
This assay assesses the ability of Flutianil to move from the treated leaf surface to the

untreated surface to control the pathogen.[4][5]
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1. Grow cucumber seedlings to two-true-leaf stage

2. Prepare serial dilutions of Flutianil

3. Carefully apply Flutianil to the adaxial (upper) leaf surface only

4. Allow leaves to air dry completely

5. Prepare P. xanthii conidial suspension

6. Spray-inoculate the untreated abaxial (lower) leaf surface

7. Incubate plants in growth chamber for 7-10 days

8. Assess disease severity on the lower leaf surface

9. Calculate Control Efficacy vs. Untreated Control

Click to download full resolution via product page

Caption: Experimental workflow for the translaminar efficacy assay.
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Methodology:

Plant Cultivation: Use cucumber plants grown to the two-true-leaf stage.

Fungicide Application: Carefully apply the prepared Flutianil solutions only to the adaxial

(upper) surface of the leaves using a fine brush or a shielded sprayer to prevent any contact

with the abaxial (lower) surface.

Drying: Allow the treated surface to dry completely for at least 3 hours.

Inoculation: 24 hours after treatment, inoculate the untreated abaxial (lower) leaf surface with

the P. xanthii conidial suspension.

Incubation & Assessment: Incubate the plants for 7-10 days. Assess disease severity

specifically on the inoculated abaxial leaf surface.

Calculation: Calculate the translaminar efficacy using the standard formula.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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